Cas no 77152-97-7 (tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate)

• Product Name: tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate
• CAS No: 77152-97-7
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• MDL: MFCD02180883
• CID: 549057
• PubChem ID: 2735653
• Update Time: 2025-04-19

tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(3-amino-3-thioxopropyl)-, 1,1-dimethylethyl ester
• 3-(TERT-BUTOXYCARBONYLAMINO)THIOPROPIONAMIDE
• tert-Butyl 3-amino-3-thioxopropylcarbamate
• tert-butyl N-(3-amino-3-sulfanylidenepropyl)carbamate
• tert-Butyl N-(3-amino-3-thioxopropyl)carbamate
• 3-((Boc)amino)propanethioamide
• 3-(tert-Butyloxycarbonylamino)propanthiosaeureamid
• 3-[(tert-Butoxycarbonyl)amino]propanethioamide
• 3-<(tert-butoxycarbonyl)amino>propiothioamide
• N-Boc-3-aminopropanethioamide
• tert-Butyl (3-amino-3-thioxoprop-1-yl)carbamate
• tert-butyl N-(2-carbamothioylethyl)carbamate
• NCI60_019221
• tert. butyl N(3-amino-3-thioxopropyl)carbamate
• CS-0100892
• SY173678
• A851601
• tert-Butyl(3-amino-3-thioxopropyl)carbamate
• AKOS009157879
• SCHEMBL1788759
• EN300-53899
• tert-Butyl (3-amino-3-sulfanylidenepropyl)carbamate
• 3-(Boc-amino)propanethioamide
• s12103
• t-Butyl N-(3-amino-3-thioxopropyl)carbamate
• tert.butyl N(3-amino-3-thioxopropyl)carbamate
• tert-Butyl (3-amino-3-thioxopropyl)carbamate
• OBDMXQCRRWGEQM-UHFFFAOYSA-N
• NSC-655427
• CHEMBL1996366
• tert-butyl 2-thiocarbamoylethylcarbamate
• (2-thiocarbamoyl-ethyl)-carbamic acid tert-butyl ester
• DTXSID90370860
• tert-butyl N-(3-amino-3-thioxo-propyl)carbamate
• AS-10126
• 77152-97-7
• MFCD02180883
• 1,1-dimethylethyl (3-amino-3-thioxopropyl)carbamate
• tert-Butyl 3-amino-3-thioxopropylcarbamate, AldrichCPR
• NSC655427
• FT-0641637
• DB-056178
• 3-Amino-1-(Boc-amino)-3-thioxopropane
• tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate

• MDL： MFCD02180883
• Inchi： 1S/C8H16N2O2S/c1-8(2,3)12-7(11)10-5-4-6(9)13/h4-5H2,1-3H3,(H2,9,13)(H,10,11)
• InChI Key： OBDMXQCRRWGEQM-UHFFFAOYSA-N
• SMILES： S=C(CCNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 204.09300
• Monoisotopic Mass: 204.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.124
• Melting Point: 109-112 ºC
• Refractive Index: 1.52
• PSA: 96.44000
• LogP: 2.27850

tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate Security Information

• Hazard Statement： Irritant
• Safety Instruction： S22;S24/25
• Hazardous Material Identification：
• Safety Term：S24/25